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Abstract
Hadacidin (N-formyl-N-hydroxyglycine) is the simplest known naturally occurring hydroxamic

acid, first isolated from the fungus Penicillium aurantioviolaceum.[1] Possessing notable

anticancer properties, its mechanism of action involves the inhibition of adenylosuccinate

synthetase, a crucial enzyme in the de novo purine biosynthesis pathway.[2][3] As a structural

analogue of L-aspartate, hadacidin has served as a foundational molecule for the

development of numerous analogues aimed at probing and enhancing this inhibitory activity.

This guide provides an in-depth overview of the structural elucidation of hadacidin, its

biosynthetic pathway, the analysis of its analogues, and the experimental methodologies

integral to this research.

Structural Characterization of Hadacidin
The definitive structure of hadacidin was established as N-formyl-N-hydroxyglycine through a

combination of classical chemical analysis and modern spectroscopic techniques.

Chemical Properties:

Molecular Formula: C₃H₅NO₄[1]

Molar Mass: 119.076 g·mol⁻¹[1]
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IUPAC Name: N-Formyl-N-hydroxyglycine[1]

The key functional groups—a carboxylic acid, a formyl group, and a hydroxylamino moiety—

were identified through various chemical degradation and derivatization experiments in early

studies. Modern spectroscopic methods provide unambiguous confirmation of this structure.

Spectroscopic Methods for Structural Elucidation
The primary techniques for the structural determination of organic molecules like hadacidin
and its analogues are Nuclear Magnetic Resonance (NMR) spectroscopy, Mass Spectrometry

(MS), and X-ray Crystallography.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are fundamental for

mapping the carbon-hydrogen framework of the molecule. For hadacidin, ¹H NMR would

reveal signals corresponding to the methylene (-CH₂-), formyl (-CHO), and hydroxyl (-OH)

protons, with their chemical shifts and coupling patterns confirming their connectivity. ¹³C

NMR would similarly show distinct signals for the carboxyl, carbonyl (formyl), and methylene

carbons.

Mass Spectrometry (MS): MS provides the precise molecular weight and fragmentation

patterns. High-resolution mass spectrometry (HRMS) can confirm the elemental composition

(C₃H₅NO₄), while tandem MS (MS/MS) experiments would show characteristic

fragmentation, such as the loss of water, carbon monoxide, or the carboxyl group, further

corroborating the proposed structure.

X-ray Crystallography: This technique provides the definitive three-dimensional atomic

arrangement of a molecule in its crystalline state.[4][5] By analyzing the diffraction pattern of

X-rays passed through a hadacidin crystal, researchers can determine precise bond

lengths, bond angles, and the overall conformation of the molecule. This method has been

used to confirm the structures of various hadacidin analogues.[6]

Biosynthesis of Hadacidin
The biosynthesis of hadacidin in Penicillium species has been shown to originate from simple

amino acid precursors. Isotopic labeling experiments have been crucial in elucidating this

pathway.
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Key findings include:

Glycine serves as the backbone of the hadacidin molecule.[1]

The formyl group is derived from formate, the 3-carbon of serine, or the 2-carbon of glycine.

[1]

The hydroxylamino oxygen atom is incorporated from molecular oxygen (O₂), not from water.

[1]

The proposed biosynthetic pathway begins with the N-oxygenation of glycine to form N-

hydroxyglycine, which is subsequently N-formylated to yield hadacidin.[1]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 6 Tech Support

https://www.benchchem.com/product/b1672590?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hadacidin
https://en.wikipedia.org/wiki/Hadacidin
https://en.wikipedia.org/wiki/Hadacidin
https://www.benchchem.com/product/b1672590?utm_src=pdf-body
https://en.wikipedia.org/wiki/Hadacidin
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Glycine

N-Hydroxyglycine

 N-oxygenation

Hadacidin
(N-Formyl-N-hydroxyglycine)

 N-formylation

O₂

Formate Source

De Novo Purine Synthesis

Inosine Monophosphate (IMP)

Adenylosuccinate
Synthetase (AdSS)

L-Aspartate GTP

 GDP + Pi

Adenylosuccinate

Adenosine Monophosphate (AMP)

Hadacidin

 Inhibition

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 6 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1672590?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Synthesis & Purification

Structural Elucidation

Biological Evaluation

Synthesize Analogue

Purify via Chromatography
(e.g., HPLC)

NMR Spectroscopy
(¹H, ¹³C)

Mass Spectrometry
(HRMS)

X-ray Crystallography
(if crystal obtained)

AdSS Inhibition Assay

Determine % Inhibition / Kᵢ

Structure-Activity
Relationship (SAR) Analysis

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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